Dodecanol

• Description: Dodecanol is a colorless thick liquid with a sweet odor. Floats on water. Freezing point is 75 °F. (USCG, 1999); Dodecan-1-ol is a primary alcohol that is dodecane in which a hydrogen from one of the methyl groups is replaced by a hydroxy group. It is registered for use in apple and pear orchards as a Lepidopteran pheromone/sex attractant, used to disrupt the mating behaviour of certain moths whose larvae destroy crops. It has a role as a cosmetic, a pheromone, an insect attractant, a plant metabolite, an insecticide and a bacterial metabolite. It is a primary alcohol and a dodecanol.; 1-Dodecanol is a saturated 12-carbon fatty alcohol obtained from coconut oil fatty acids. It has a floral odor and is used in detergents, lubricating oils, and pharmaceuticals. (From McGraw-Hill Dictionary of Scientific and Technical Terms, 5th ed); 1-Dodecanol is a natural product found in Francisella tularensis, Camellia sinensis, and other organisms with data available.; A saturated 12-carbon fatty alcohol obtained from coconut oil fatty acids. It has a floral odor and is used in detergents, lubricating oils, and pharmaceuticals. (From McGraw-Hill Dictionary of Scientific and Technical Terms, 5th ed)
• CAS No.: 112-53-8
• Product Name: Dodecanol
• Molecular Formula: C12H26O; C12H26O; CH3(CH2)10CH2OH
• Molecular Weight: 186.33 g/mol
• IUPAC Name: dodecan-1-ol
• Standard InChI: InChI=1S/C12H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h13H,2-12H2,1H3
• Standard InChIKey: LQZZUXJYWNFBMV-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCO
• Canonical SMILES: CCCCCCCCCCCCO
• Boiling Point: 498 °F at 760 mmHg (USCG, 1999); 259 °C at 760 mm Hg; BP: 235.7 °C at 400 mm Hg; 213 °C at 200 mm Hg; 192 °C at 100 mm Hg; 177.8 °C at 60 mm Hg; 167.2 °C at 40 mm Hg; 150 °C at 20 mm Hg; 134.7 °C at 10 mm Hg; 120.2 °C at 5 mm Hg; 91.0 °C at 1.0 mm Hg; 259 °C; at 101.3kPa: 250 °C
• Colorform: Leaflets from dilute alcohol; COLORLESS LIQ AT ROOM TEMP; CRYSTALLINE OR FLAKES BELOW 20 °C; Colorless solid; CRYSTALLINE SOLID
• Density: 0.831 at 75.2 °F (USCG, 1999) - Less dense than water; will float; 0.8309 at 24 °C/4 °C; 0.8309 AT 24 °C/4 °C; Density (at 24 °C): 0.83 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00; 0.830-0.836
• Flash Point: 260 °F (USCG, 1999); 127 °C; 260 °F (127 °C) (Closed cup); 121 °C c.c.
• Melting Point: 75 °F (USCG, 1999); 24 °C
• Physical Description: Dodecanol is a colorless thick liquid with a sweet odor. Floats on water. Freezing point is 75 °F. (USCG, 1999); Liquid; Liquid, Other Solid; Colorless solid below 20 deg C; Colorless liquid at room temperature; Unpleasant odor at high concentrations; Delicate floral odor when diluted; [HSDB] White solid with an alcohol-like odor; mp = 26 deg C; [MSDSonline]; Solid; mp = 24 deg C; [HSDB]; Solid; COLOURLESS LIQUID OR WHITE CRYSTALS WITH CHARACTERISTIC ODOUR.; Colourless liquid above 21°, fatty odou
• Solubility: In water, 4 mg/L at 25 °C; Soluble in ethanol, ether; slightly soluble in benzene; Soluble in two parts of 70% alcohol; SOL IN ALCOHOL & ETHER; INSOL IN WATER; Insoluble; Solubility in water, g/l at 25 °C: 0.004 (very poor); soluble in most fixed oils, propylene glycol; insoluble in glycerin, water; 1 ml in 3 ml 70% alcohol; remains clear to 10 ml (in ethanol)
• Synonyms: 1 Dodecanol; 1-Dodecanol; Alcohol, Dodecyl; Alcohol, Lauryl; Alcohol, n-Dodecyl; Dodecanol; Dodecyl Alcohol; Lauryl Alcohol; n Dodecyl Alcohol; n-Dodecyl Alcohol
• Vapor Density: 6.43 (AIR= 1); Relative vapor density (air = 1): 6.4
• Vapor Pressure: 0.000848 [mmHg]; 8.48X10-4 mm Hg at 25 °C; 1 MM HG AT 91 °C; Vapor pressure, Pa at 24 °C: 1.3
• PubChem Compound: 8193
• Last Modified: Aug 15 2023